Cas no 1512106-36-3 (2-chloro-5-methyl-4-(propan-2-ylsulfanyl)pyrimidine)

• Product Name: 2-chloro-5-methyl-4-(propan-2-ylsulfanyl)pyrimidine
• CAS No: 1512106-36-3
• MF: C₈H₁₁ClN₂S
• MW: 202.704339265823
• CID: 4603161
• PubChem ID: 79073724
• Update Time: 2025-10-13

2-chloro-5-methyl-4-(propan-2-ylsulfanyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-(isopropylthio)-5-methylpyrimidine
• 2-chloro-5-methyl-4-(propan-2-ylsulfanyl)pyrimidine

• Inchi： 1S/C8H11ClN2S/c1-5(2)12-7-6(3)4-10-8(9)11-7/h4-5H,1-3H3
• InChI Key： CHBGYWRMFYQDAI-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(C)C(SC(C)C)=N1

Additional information on 2-chloro-5-methyl-4-(propan-2-ylsulfanyl)pyrimidine

2-Chloro-5-methyl-4-(propan-2-ylsulfanyl)pyrimidine (CAS No. 1512106-36-3): A Comprehensive Overview of Its Properties and Applications

The compound 2-chloro-5-methyl-4-(propan-2-ylsulfanyl)pyrimidine (CAS No. 1512106-36-3) is a specialized pyrimidine derivative that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring a chloro substituent at the 2-position and a propan-2-ylsulfanyl group at the 4-position, makes it a versatile intermediate for synthesizing more complex molecules. This article delves into the properties, synthesis, and potential applications of this compound, while also addressing common queries and trends in related scientific communities.

One of the most frequently searched questions about 2-chloro-5-methyl-4-(propan-2-ylsulfanyl)pyrimidine revolves around its synthetic pathways. Researchers often explore how to optimize its production using cost-effective and environmentally friendly methods. Recent advancements in green chemistry have highlighted the use of catalytic processes and solvent-free reactions to minimize waste and improve yield. Additionally, the compound's reactivity with nucleophiles and electrophiles is a hot topic, as it opens doors to creating diverse heterocyclic compounds for drug discovery.

In the realm of pharmaceutical applications, 2-chloro-5-methyl-4-(propan-2-ylsulfanyl)pyrimidine serves as a key building block for designing small-molecule inhibitors and biologically active agents. Its structural motifs are commonly found in compounds targeting kinase enzymes, which are implicated in various diseases, including cancer and inflammatory disorders. The rise of precision medicine and personalized therapies has further amplified interest in such intermediates, as they enable the development of tailored treatments with fewer side effects.

Another area of growing interest is the compound's potential in agrochemical formulations. With the global push toward sustainable agriculture, researchers are investigating how 2-chloro-5-methyl-4-(propan-2-ylsulfanyl)pyrimidine can be incorporated into next-generation pesticides and herbicides. Its ability to disrupt specific metabolic pathways in pests while minimizing environmental impact aligns with the demand for eco-friendly crop protection solutions. This aligns with the broader trend of integrated pest management (IPM) and reduced chemical footprints in farming.

From a material science perspective, the compound's thermal stability and electronic properties make it a candidate for developing advanced polymers and functional materials. For instance, its incorporation into conductive polymers or organic semiconductors could enhance performance in flexible electronics and energy storage devices. This ties into the broader discourse on renewable energy and smart materials, which dominate current scientific and industrial conversations.

Safety and regulatory compliance are also critical considerations for users of 2-chloro-5-methyl-4-(propan-2-ylsulfanyl)pyrimidine. While the compound is not classified as a hazardous material, proper handling and storage are essential to ensure workplace safety. Recent discussions in chemical safety forums emphasize the importance of risk assessment and material safety data sheets (MSDS) for all laboratory and industrial applications.

In summary, 2-chloro-5-methyl-4-(propan-2-ylsulfanyl)pyrimidine (CAS No. 1512106-36-3) is a multifaceted compound with wide-ranging applications in drug discovery, agriculture, and advanced materials. Its relevance to contemporary scientific challenges—such as sustainable synthesis, disease targeting, and environmental stewardship—ensures its continued prominence in research and development. As innovation progresses, this compound is poised to play a pivotal role in addressing some of the most pressing issues in modern science and industry.